Cas no 924307-87-9 (4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester)

• Product Name: 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester
• CAS No: 924307-87-9
• MF: C₇H₉NO₅S₂
• MW: 251.280059576035
• MDL: MFCD30725965
• CID: 4780777
• Update Time: 2026-02-27

4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester
• 4-Methoxy-5-sulfamoyl-thiophene-3-carboxylic acid methyl ester

• MDL： MFCD30725965
• Inchi： 1S/C7H9NO5S2/c1-12-5-4(6(9)13-2)3-14-7(5)15(8,10)11/h3H,1-2H3,(H2,8,10,11)
• InChI Key： OBJZXERBQSKCGS-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C(=O)OC)=CS1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 336
• XLogP3: 0.3
• Topological Polar Surface Area: 132

Additional information on 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester

Introduction to 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester (CAS No. 924307-87-9)

4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester, identified by the CAS number 924307-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives class, which is well-documented for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group, a sulfamoyl moiety, and a carboxylic acid methyl ester functionality, contribute to its unique chemical properties and reactivity. These attributes make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The thiophene core of 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Thiophenes and their derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of functional groups such as the methoxy group at the 4-position and the sulfamoyl group at the 5-position further modulates the biological profile of the compound. These modifications can influence its binding affinity to biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been growing interest in sulfamoyl-containing compounds due to their broad spectrum of biological activities. The sulfamoyl group is often incorporated into drug molecules to enhance their solubility, metabolic stability, and binding interactions with biological targets. For instance, sulfonamides are well-known for their use in antibiotics and diabetes medications. The presence of a sulfamoyl group in 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester suggests that it may exhibit similar properties, making it a potential candidate for therapeutic applications.

The carboxylic acid methyl ester functionality in the molecule contributes to its versatility as a synthetic intermediate. This group can be readily transformed into other functional moieties through various chemical reactions, such as hydrolysis or transesterification. This flexibility allows chemists to modify the structure of 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester to tailor its biological activity for specific applications. For example, it can be used to synthesize more complex molecules by introducing additional functional groups or by linking it to other pharmacophores.

Current research in the field of medicinal chemistry has highlighted the importance of thiophene derivatives in drug development. Several studies have demonstrated the potential of thiophenes as scaffolds for antitumor, anti-inflammatory, and antimicrobial agents. The structural features of 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester, including its heterocyclic ring system and various functional groups, make it an attractive candidate for further investigation. Researchers are exploring its potential as a precursor for novel drug candidates that target various diseases.

The synthesis of 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the methoxy group, sulfamoyl group, and carboxylic acid methyl ester functionality must be carefully controlled to ensure the correct regioisomer formation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In conclusion, 4-Methoxy-5-sulfamoylthiophene-3-carboxylic acid methyl ester (CAS No. 924307-87-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of new therapies.